2-amino-N-(4-ethylphenyl)-3-(3-nitrobenzoyl)indolizine-1-carboxamide

• IUPAC Name: 2-amino-N-(4-ethylphenyl)-3-(3-nitrobenzoyl)indolizine-1-carboxamide
• InChI: InChI=1S/C24H20N4O4/c1-2-15-9-11-17(12-10-15)26-24(30)20-19-8-3-4-13-27(19)22(21(20)25)23(29)16-6-5-7-18(14-16)28(31)32/h3-14H,2,25H2,1H3,(H,26,30)
• InChI Key: RJSXUUYFWUAEHM-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)C2=C3C=CC=CN3C(=C2N)C(=O)C4=CC(=CC=C4)[N+](=O)[O-]
• Molecular Formula: C24H20N4O4
• Molecular Weight: 428.4 g/mol

Description

2-amino-N-(4-ethylphenyl)-3-(3-nitrobenzoyl)indolizine-1-carboxamide, also known as compound 1, is a synthetic indolizine derivative that has been extensively studied for its potential use in scientific research. This compound exhibits unique biochemical and physiological effects that make it a promising candidate for various applications in the field of biomedical research.

Scientific Research Applications

• Potential Application in Tropical Diseases : Novel synthesis techniques have been developed for isoxazoline indolizine amide compounds, including derivatives with structures similar to the specified compound. These synthesized compounds are targeted for potential applications in treating tropical diseases, indicating their medicinal significance (Zhang et al., 2014).

• Cytotoxicity Studies : Research into similar compounds, such as pyrazole and pyrazolo[1,5-a]pyrimidine derivatives, includes the synthesis and characterization of these compounds, along with studies on their in vitro cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells. This suggests their potential application in cancer research (Hassan, Hafez, & Osman, 2014).

• Synthesis and Transformations : Other research focuses on the synthesis and transformations of similar compounds, such as ethyl 3-(benzoylamino)-1H-indole-2-carboxylates, which are structurally related to the compound . These studies contribute to the understanding of the chemical properties and potential applications of these compounds (Cucek & Verček, 2008).

• Biological Activities : Studies on indolizine-1-carboxamide derivatives, which are structurally similar to the specified compound, demonstrate significant in vitro anti-tuberculosis, anticancer, anti-inflammatory, and antibacterial activities. This research supports the broad spectrum of biological activities associated with these compounds (Mahanthesha, Suresh, & Naik, 2022).

• Photoluminescence Properties : Indolizine derivatives have shown interesting photoluminescence behaviors, particularly in response to pH changes. This could indicate potential applications in materials science or as sensors (Outlaw, Zhou, Bragg, & Townsend, 2016).

• Antitumor Activity : Some indazole-1-carboxamide derivatives have demonstrated antitumor activity, suggesting that similar structures like 2-amino-N-(4-ethylphenyl)-3-(3-nitrobenzoyl)indolizine-1-carboxamide could also possess such properties (Hao et al., 2017).